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Compound Name:

O-(2,4-

Dichlorobenzyl)hydroxylamine

hydrochloride

Cat. No.: B1303669 Get Quote

O-(2,4-Dichlorobenzyl)hydroxylamine
Hydrochloride: A Technical Profile
CAS Number: 51572-93-1

For the attention of Researchers, Scientists, and Drug Development Professionals.

This document provides a technical summary of O-(2,4-Dichlorobenzyl)hydroxylamine
hydrochloride, a chemical compound identified by the CAS number 51572-93-1. While a

comprehensive body of research on the specific biological activities and applications of this

molecule is not readily available in public scientific literature, this guide consolidates the

existing chemical and physical data. The information herein is intended to serve as a

foundational resource for researchers interested in this and related compounds.

Chemical and Physical Properties
O-(2,4-Dichlorobenzyl)hydroxylamine hydrochloride is a substituted hydroxylamine

derivative. The presence of a dichlorobenzyl group suggests potential for various chemical

interactions and makes it a compound of interest for chemical synthesis and potentially for

screening in drug discovery programs. A summary of its key properties is presented below.
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Property Value Source

Molecular Formula C₇H₈Cl₃NO PubChem

Molecular Weight 228.5 g/mol PubChem

IUPAC Name

O-[(2,4-

dichlorophenyl)methyl]hydroxyl

amine;hydrochloride

PubChem

Synonyms

1-[(aminooxy)methyl]-2,4-

dichlorobenzene

hydrochloride, O-(2,4-

DICHLOROBENZYL)HYDROX

YLAMINE HCL

PubChem

Physical Description Solid Sigma-Aldrich

Melting Point 155-156 °C Sigma-Aldrich

InChI Key
HFZNWDNDGDEBBV-

UHFFFAOYSA-N
PubChem

SMILES
C1=CC(=C(C=C1Cl)Cl)CON.C

l
PubChem

Synthesis and Manufacturing
Detailed, peer-reviewed synthesis protocols specifically for O-(2,4-
Dichlorobenzyl)hydroxylamine hydrochloride are not extensively published. However, the

synthesis of O-alkylhydroxylamine salts, in general, often follows a common pathway. This

typically involves the O-alkylation of an oxime followed by hydrolysis. A generalized workflow

for the synthesis of such compounds is outlined below.
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Step 1: Oxime Formation

Step 2: O-Alkylation

Step 3: Hydrolysis

Hydroxylamine Salt

Oxime Intermediate

Ketone/Aldehyde

O-Alkylated Oxime

Alkylating Agent
(e.g., 2,4-Dichlorobenzyl chloride)

O-(Alkyl)hydroxylamine Salt

Ketone/Aldehyde (regenerated)Acid Hydrolysis

Click to download full resolution via product page

Generalized synthetic workflow for O-alkylhydroxylamine salts.

Biological Activity and Applications
Currently, there is a notable absence of published data regarding the specific biological activity,

mechanism of action, or applications in drug development for O-(2,4-
Dichlorobenzyl)hydroxylamine hydrochloride. The compound is primarily available through

chemical suppliers as a research chemical, suggesting its use may be in early-stage discovery

and as a building block in chemical synthesis.

The broader class of hydroxylamine derivatives has been explored in various therapeutic

areas, including as inhibitors of enzymes such as monoamine oxidase and as potential
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anticancer agents. However, without specific studies on the title compound, any potential

applications remain speculative.

Experimental Protocols
Due to the lack of published research, detailed experimental protocols involving O-(2,4-
Dichlorobenzyl)hydroxylamine hydrochloride are not available. This includes in vitro

assays, in vivo studies, and analytical method development.

Data Availability and Future Research
The current state of knowledge for O-(2,4-Dichlorobenzyl)hydroxylamine hydrochloride is

limited to its chemical identity and basic physical properties. To realize its potential in research

and drug development, significant further investigation is required. The logical flow from the

current state to a comprehensive understanding necessary for a full technical whitepaper is

depicted below.

Required Research & Development
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Mechanism of Action
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- Signaling Pathways
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Logical progression from current data to a comprehensive technical profile.

Conclusion
O-(2,4-Dichlorobenzyl)hydroxylamine hydrochloride is a chemical entity with defined

physical and chemical properties but a currently uncharacterized biological profile. This

document serves as a summary of the available information. For researchers in drug discovery

and chemical biology, this compound may represent an unexplored starting point for further
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investigation. The path to understanding its potential therapeutic value requires a dedicated

research effort to elucidate its biological activities and mechanism of action.

To cite this document: BenchChem. [O-(2,4-Dichlorobenzyl)hydroxylamine hydrochloride
CAS number 51572-93-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1303669#o-2-4-dichlorobenzyl-hydroxylamine-
hydrochloride-cas-number-51572-93-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1303669#o-2-4-dichlorobenzyl-hydroxylamine-hydrochloride-cas-number-51572-93-1
https://www.benchchem.com/product/b1303669#o-2-4-dichlorobenzyl-hydroxylamine-hydrochloride-cas-number-51572-93-1
https://www.benchchem.com/product/b1303669#o-2-4-dichlorobenzyl-hydroxylamine-hydrochloride-cas-number-51572-93-1
https://www.benchchem.com/product/b1303669#o-2-4-dichlorobenzyl-hydroxylamine-hydrochloride-cas-number-51572-93-1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1303669?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

